Cas no 2005621-91-8 (3-Furanol, 3-(2-aminoethyl)tetrahydro-4-propyl-)

3-Furanol, 3-(2-aminoethyl)tetrahydro-4-propyl-, is a furan-based compound featuring a tetrahydrofuran ring substituted with an aminoethyl and propyl group. This structure imparts unique reactivity and potential utility in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both hydroxyl and amino functional groups enhances its versatility as an intermediate, enabling further derivatization or incorporation into more complex molecules. Its tetrahydrofuran core contributes to stability while maintaining compatibility with various reaction conditions. The propyl side chain may influence lipophilicity, broadening its applicability in designing bioactive compounds. This compound is of interest for researchers exploring novel heterocyclic frameworks.
3-Furanol, 3-(2-aminoethyl)tetrahydro-4-propyl- structure
2005621-91-8 structure
Product Name:3-Furanol, 3-(2-aminoethyl)tetrahydro-4-propyl-
CAS No:2005621-91-8
MF:C9H19NO2
MW:173.25266289711
CID:5277439
Update Time:2025-06-03

3-Furanol, 3-(2-aminoethyl)tetrahydro-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Furanol, 3-(2-aminoethyl)tetrahydro-4-propyl-
    • Inchi: 1S/C9H19NO2/c1-2-3-8-6-12-7-9(8,11)4-5-10/h8,11H,2-7,10H2,1H3
    • InChI Key: UOUYHWWHDOIDQZ-UHFFFAOYSA-N
    • SMILES: O1CC(CCC)C(CCN)(O)C1

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Additional information on 3-Furanol, 3-(2-aminoethyl)tetrahydro-4-propyl-

3-Furanol, 3-(2-aminoethyl)tetrahydro-4-propyl

The compound 3-Furanol, 3-(2-aminoethyl)tetrahydro-4-propyl (CAS No: 2005621-91-8) is a unique organic molecule that has garnered attention in various scientific and industrial applications. This compound belongs to the class of tetrahydrofuran derivatives, which are known for their versatility and reactivity in chemical synthesis.

Recent studies have highlighted the potential of 3-Furanol, 3-(2-aminoethyl)tetrahydro-4-propyl in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel drug candidates. The presence of an aminoethyl group and a propyl substituent on the tetrahydrofuran ring provides this molecule with unique electronic and steric properties, making it an attractive substrate for further functionalization.

One of the most promising applications of 3-Furanol, 3-(2-aminoethyl)tetrahydro-4-propyl lies in its ability to act as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into reaction pathways, chemists can achieve high enantioselectivity, which is crucial for the production of chiral drugs and agrochemicals. This has been demonstrated in several recent publications where 3-Furanol derivatives were used to synthesize complex molecules with high optical purity.

In addition to its synthetic applications, 3-Furanol, 3-(2-aminoethyl)tetrahydro-4-propyl has also been investigated for its biological activity. Preclinical studies suggest that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for further pharmacological evaluation. The combination of its structural features and biological activity positions it as a valuable tool in drug discovery research.

The synthesis of 3-Furanol, 3-(2-aminoethyl)tetrahydro-4-propyl involves a multi-step process that typically begins with the preparation of the parent tetrahydrofuran derivative. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly methods for producing this compound on an industrial scale. These methods often utilize transition metal catalysts and chiral ligands to achieve high yields and selectivities.

From an environmental perspective, the use of 3-Furanol derivatives in green chemistry has been explored as part of efforts to reduce waste and improve sustainability in chemical manufacturing. By incorporating this compound into eco-friendly reaction pathways, researchers aim to develop more sustainable methods for producing valuable chemicals.

In conclusion, 3-Furanol, 3-(2-aminoethyl)tetrahydro-4-propyl (CAS No: 2005621-91-8) is a versatile compound with a wide range of applications in chemistry and biology. Its unique structure and reactivity make it an invaluable tool for researchers across various disciplines. As new studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic research and industrial applications.

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